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This document provides detailed application notes and experimental protocols for
characterizing the mucoadhesive properties of formulations containing Carbomer 980.
Carbomer 980, a high molecular weight polymer of acrylic acid, is widely utilized in
pharmaceutical and biomedical applications for its excellent mucoadhesive and controlled-
release properties.[1][2][3] Understanding and quantifying the mucoadhesive strength of
Carbomer 980 formulations is critical for the development of effective drug delivery systems
targeting mucosal surfaces such as buccal, nasal, ocular, and gastrointestinal tissues.[4][5]

Principles of Carbomer 980 Mucoadhesion

The mucoadhesive properties of Carbomer 980 are primarily attributed to the formation of
hydrogen bonds between the carboxylic acid groups of the polymer and the sialic acid and
fucose residues of mucin, the primary glycoprotein component of mucus.[2][6] Upon contact
with a mucosal surface, the polymer swells and its long molecular chains interpenetrate with
the mucus layer, leading to strong adhesion.[7] The degree of mucoadhesion is influenced by
several factors, including the concentration of Carbomer 980, the pH of the formulation, and
the presence of other excipients.[8][9]
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Data Presentation: Mucoadhesive Performance of
Carbomer Formulations

The following tables summarize quantitative data from representative studies on the
mucoadhesive properties of Carbomer formulations. These values are typically determined
using tensile strength analysis, which measures the force required to detach the formulation
from a mucosal substrate.

Table 1: Influence of Carbomer Concentration on Mucoadhesive Strength

. Maximum Work of
Carbomer Concentration .
Detachment Adhesion Reference
Type (wt%)
Force (N) (N-m)
Carbopol 974 - 0.20 £ 0.04 0.52 £0.19 [2]
Carbopol 971 - 0.18 £ 0.04 0.62+£0.15 [2]
Optimal
Carbopol 934P 2-10 ] - [8]
Adhesion
Optimal
Carbopol 974NF 2-10 ) - [8]
Adhesion
Optimal
Noveon AA1 2-10 ) - [8]
Adhesion

Note: Specific numerical values for detachment force and work of adhesion can vary
significantly depending on the experimental setup, tissue source, and formulation composition.

Table 2: Influence of pH on Mucoadhesive Strength of PVP-Films containing Carbomers
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Mucoadhesive

Polymer pH Adhesion Status Reference
Carbopol 934P 5.5 Maximum [8]
Carbopol 974NF 6.8 Maximum [8]
Noveon AAl 6.8 Maximum [8]

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are intended
as a guide and may require optimization based on specific formulation characteristics and

available equipment.

Protocol 1: Preparation of Carbomer 980 Hydrogel
Formulation

This protocol describes the preparation of a simple aqueous hydrogel of Carbomer 980.
Materials:

e Carbomer 980 NF powder

e Deionized water

o Triethanolamine (TEA) or Sodium Hydroxide (NaOH) solution (e.g., 10% w/v) for
neutralization

o Propylene glycol or glycerin (optional, as a co-solvent and humectant)[10]
e Overhead mechanical stirrer
e pH meter

Beaker

Procedure:
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e Weigh the required amount of Carbomer 980 powder.
e In a beaker, add the deionized water (and co-solvent if applicable).

o Slowly disperse the Carbomer 980 powder into the vortex of the stirring liquid to prevent
clumping.[9]

o Continue stirring at a moderate speed until the polymer is fully hydrated and a uniform
dispersion is formed. This may take 30 minutes or longer.[9]

» Slowly add the neutralizing agent (e.g., TEA) dropwise while continuously monitoring the pH.

o Continue neutralization until the target pH (typically between 5.0 and 8.0) is reached, and the
solution thickens to form a clear gel.[9]

» Allow the gel to stand for a sufficient time to eliminate any entrapped air bubbles.

Protocol 2: Ex Vivo Mucoadhesion Testing by Tensile
Strength Analysis

This protocol details the measurement of mucoadhesive strength using a texture analyzer or a
universal testing machine.[11][12]

Materials and Equipment:

Texture Analyzer (e.g., Stable Micro Systems TA.XTplus) or Universal Testing Machine
e Cylindrical probe (e.g., 10 mm diameter)[12]

o Freshly excised porcine mucosal tissue (e.g., buccal, intestinal)[8][13]

¢ Phosphate buffered saline (PBS), pH 6.8

o Cyanoacrylate adhesive or double-sided tape

e Surgical scissors and forceps

o Thermostatically controlled water bath (optional, to maintain physiological temperature)
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Procedure:

o Tissue Preparation:

Excise the mucosal tissue from the animal source.

[¢]

[¢]

Carefully remove any underlying connective tissue and fat.

[e]

Cut the mucosa into appropriate sizes to be mounted.

Store the tissue in PBS at 4°C until use.

o

e Sample Mounting:

o Securely attach the mucosal tissue to a stationary platform, with the mucosal side facing
upwards.

o Apply a precise amount of the Carbomer 980 formulation onto the tip of the cylindrical
probe.

¢ Measurement:

o Lower the probe at a defined speed (e.g., 0.1 mm/s) until the formulation comes into
contact with the mucosal surface.[13]

o Apply a constant contact force (e.g., 0.5 N) for a specific contact time (e.g., 60 seconds) to
allow for intimate contact and bond formation.[14]

o Withdraw the probe at a constant speed (e.g., 0.1 mm/s).[13]

o Record the force required to detach the formulation from the mucosa as a function of
displacement.

e Data Analysis:

o From the force-displacement curve, determine the maximum detachment force (Fmax),
which represents the peak force required for separation.
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o Calculate the work of adhesion (Wad) by determining the area under the force-distance
curve.[6]

Protocol 3: Rheological Analysis for Mucoadhesive
Interaction

This protocol describes the use of a rheometer to assess the interaction between the
Carbomer 980 formulation and mucin, which is indicative of mucoadhesive potential.[15]

Materials and Equipment:

Rotational rheometer with appropriate geometry (e.g., cone-plate or parallel-plate)

Porcine gastric mucin

Phosphate buffered saline (PBS), pH 6.8

Carbomer 980 formulation

Procedure:
e Mucin Dispersion Preparation:

o Prepare a dispersion of mucin in PBS at a concentration relevant to the target mucosal
surface.

e Sample Preparation:
o Prepare three samples:
= The Carbomer 980 formulation.
= The mucin dispersion.

= A mixture of the Carbomer 980 formulation and the mucin dispersion (e.g., ina 1:1
ratio).

» Rheological Measurement:

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6415125/
https://www.benchchem.com/product/b8065650?utm_src=pdf-body
https://www.researchgate.net/publication/324763894_Rheological_analysis_and_mucoadhesion_A_30_year-old_and_still_active_combination
https://www.benchchem.com/product/b8065650?utm_src=pdf-body
https://www.benchchem.com/product/b8065650?utm_src=pdf-body
https://www.benchchem.com/product/b8065650?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8065650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Perform oscillatory rheological measurements on each sample to determine the storage
modulus (G") and loss modulus (G").

o Conduct a frequency sweep at a constant strain within the linear viscoelastic region.

e Data Analysis:

o Calculate the rheological synergism parameter (AG') by subtracting the sum of the
individual G' values of the formulation and mucin from the G' of the mixture.

o Apositive AG' value indicates a synergistic interaction and suggests mucoadhesion.[15]

Visualizations

The following diagrams illustrate the mechanism of mucoadhesion and the experimental
workflow for tensile strength analysis.
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Caption: Mechanism of Carbomer 980 Mucoadhesion.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.researchgate.net/publication/324763894_Rheological_analysis_and_mucoadhesion_A_30_year-old_and_still_active_combination
https://www.benchchem.com/product/b8065650?utm_src=pdf-body-img
https://www.benchchem.com/product/b8065650?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8065650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Prepare Mucosal Tissue

Mount Tissue on Platform Apply Carbomer Formulation to Probe

Bring Formulation into Contact
with Mucosa

Apply Constant Contact Force
and Time

Withdraw Probe at
Constant Speed

Measure Detachment Force

Analyze Force-Displacement Curve

Click to download full resolution via product page

Caption: Tensile Strength Analysis Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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